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For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2S)-2-methoxycyclohexanol is a chiral organic compound with potential applications in
pharmaceutical synthesis and materials science. As a stereoisomer of 2-methoxycyclohexanol,
its specific spatial arrangement of atoms dictates its unique chemical and biological properties.
A thorough understanding of its physicochemical characteristics is paramount for its effective
utilization in research and development. This technical guide provides a summary of the known
properties of (1R,2S)-2-methoxycyclohexanol and details the experimental protocols for the
determination of its key physicochemical parameters.

Molecular and Physicochemical Data

Quantitative experimental data for the specific (1R,2S) stereoisomer of 2-methoxycyclohexanol
is not extensively available in public literature. The following table summarizes the fundamental
molecular properties and highlights the parameters that require experimental determination.
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Property Value Source
Molecular Formula C7H1402 PubChem CID: 6951180
Molecular Weight 130.18 g/mol PubChem CID: 6951180[1][2]

Data not available for the

Boiling Point o
specific isomer.
] ] Data not available for the
Melting Point o
specific isomer.
] Data not available for the
Density o
specific isomer.
N Data not available for the
Solubility

specific isomer.

Experimental Protocols for Physicochemical
Characterization

Given the limited availability of specific experimental data for (1R,2S)-2-
methoxycyclohexanol, this section provides detailed methodologies for the determination of
its core physicochemical properties.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Method: Distillation

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place a known volume of (1R,2S)-2-methoxycyclohexanol and a few
boiling chips into the round-bottom flask.

» Heating: Gently heat the flask using a heating mantle.
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Observation: Record the temperature at which the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point.[3]

Method: Capillary Method (for small quantities)

Sample Preparation: Seal one end of a capillary tube. Introduce a small amount of the liquid
into the tube.

Apparatus Setup: Attach the capillary tube to a thermometer, with the sealed end level with
the thermometer bulb. Immerse the assembly in a heating bath (e.g., silicone olil).

Heating: Heat the bath slowly, with constant stirring.

Observation: Observe the sample inside the capillary tube. The temperature at which a rapid
and continuous stream of bubbles emerges from the open end of the capillary is the boiling
point.[4]

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For many organic

compounds, this occurs over a narrow range.

Method: Capillary Tube Method

Sample Preparation: If the compound is solid at room temperature, finely powder a small
amount. Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a melting point apparatus.

Heating: Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

Observation: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes liquid (completion of
melting). The melting point is reported as this range.[5]

Determination of Density
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Density is the mass of a substance per unit volume.

Method: Using a Graduated Cylinder and Balance

Mass Measurement: Weigh a clean, dry graduated cylinder on an analytical balance and
record its mass.

e Volume Measurement: Add a known volume of (1R,2S)-2-methoxycyclohexanol to the
graduated cylinder and record the volume.

o Combined Mass Measurement: Weigh the graduated cylinder containing the liquid and
record the combined mass.

o Calculation: Subtract the mass of the empty graduated cylinder from the combined mass to
find the mass of the liquid. Calculate the density by dividing the mass of the liquid by its
volume (Density = Mass/Volume).[6]

Determination of Solubility

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous
solution.

Qualitative Solubility Testing

o Sample Preparation: In a series of small, labeled test tubes, add a small, measured amount
of (1R,2S)-2-methoxycyclohexanol (e.g., 10 mg or 20 pL).

e Solvent Addition: To each test tube, add a small, measured volume of a different solvent
(e.g., 1 mL). Arange of solvents with varying polarities should be tested, such as water,
ethanol, acetone, diethyl ether, and hexane.

» Observation: Agitate each mixture vigorously for a set period (e.g., 1 minute).

o Classification: Observe whether the compound dissolves completely (soluble), partially
(partially soluble), or not at all (insoluble). Note the formation of any distinct layers for
immiscible liquids.[7]
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Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the synthesis, purification, and
subsequent physicochemical characterization of (1R,2S)-2-methoxycyclohexanol.

Synthesis & Purification

Synthesis of (1R, 25)-2-methoxycyclohexanol
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Caption: Logical workflow for the synthesis, purification, and characterization of (1R,2S)-2-
methoxycyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
(1R,2S)-2-methoxycyclohexanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8681120/docs#technical-guide-physicochemical-
properties-of-1r-2s-2-methoxycyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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